4-(benzylsulfonyl)-N-(2,6-difluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 4-benzylsulfonyl-N-(2,6-difluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H20F2N2O3S/c20-16-7-4-8-17(21)18(16)22-19(24)23-11-9-15(10-12-23)27(25,26)13-14-5-2-1-3-6-14/h1-8,15H,9-13H2,(H,22,24)
• InChI Key: UHUKPYXCLMLUKT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)CC2=CC=CC=C2)C(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C19H20F2N2O3S
• Molecular Weight: 394.4 g/mol
• CAS No.: 2034609-13-5

Description

4-(benzylsulfonyl)-N-(2,6-difluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H20F2N2O3S and its molecular weight is 394.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The structure of 4-(benzylsulfonyl)-N-(2,6-difluorophenyl)piperidine-1-carboxamide shares similarities with various synthesized compounds that have significant implications in medicinal chemistry. Research in this domain often explores the synthesis of novel compounds, their chemical characterization, and evaluation of their biological activities. For instance, studies on the synthesis of sulfonyl hydrazone compounds, which integrate piperidine derivatives, have shown these to be pivotal in generating compounds with potential antioxidant and anticholinesterase activities (Karaman et al., 2016). Similarly, the synthesis of 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamides using piperidine as a base has been explored for their antibacterial activities, highlighting the versatile applications of piperidine derivatives in developing new antimicrobial agents (Pouramiri et al., 2017).

Biological Activities

The piperidine ring, a common feature in many synthesized compounds, including those related to this compound, plays a crucial role in medicinal chemistry due to its biological relevance. Compounds featuring the piperidine structure have been synthesized and evaluated for their biological activities, such as antimicrobial and enzyme inhibition properties. For example, N,N-diethyl amide bearing sulfonamides have demonstrated marked potency as antibacterial agents, indicating the therapeutic potential of piperidine-sulfonamide derivatives in addressing bacterial infections (Ajani et al., 2013).

Environmental and Industrial Applications

Beyond medicinal chemistry, derivatives of piperidine, including those with sulfonamide groups, find applications in environmental and industrial contexts. For instance, sulfonated thin-film composite nanofiltration membranes have been developed for the treatment of dye solutions, showcasing the utility of sulfonated derivatives in water treatment technologies (Liu et al., 2012). These studies highlight the multifaceted applications of piperidine and its derivatives, extending from pharmaceuticals to environmental protection.